Cas no 863702-99-2 (2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, methyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, methyl ester
• CAS No: 863702-99-2
• MF: C₁₃H₁₂O₂S
• MW: 232.298182487488
• CID: 4252541
• PubChem ID: 59654602
• Update Time: 2025-04-24

2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 4-methyl-5-phenyl-, methyl ester
• 863702-99-2
• Methyl 4-methyl-5-phenylthiophene-2-carboxylate
• DB-158630
• SCHEMBL13088493

• Inchi： 1S/C13H12O2S/c1-9-8-11(13(14)15-2)16-12(9)10-6-4-3-5-7-10/h3-8H,1-2H3
• InChI Key： KJIYXXXYFDDNCD-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(C)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 232.05580079Da
• Monoisotopic Mass: 232.05580079Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 54.5Ų